Cas no 61639-05-2 (2H-Pyran, 3-butyl-5,6-dihydro-)

• Product Name: 2H-Pyran, 3-butyl-5,6-dihydro-
• CAS No: 61639-05-2
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 471807
• PubChem ID: 12298428
• Update Time: 2025-04-19

2H-Pyran, 3-butyl-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 3-butyl-5,6-dihydro-
• 5-butyl-3,6-dihydro-2H-pyran
• DTXSID50486017
• 61639-05-2

• Inchi： 1S/C9H16O/c1-2-3-5-9-6-4-7-10-8-9/h6H,2-5,7-8H2,1H3
• InChI Key： SNUSTYRVVXEHJI-UHFFFAOYSA-N
• SMILES： O1CCC=C(C1)CCCC

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23